Cas no 503612-47-3 (Apixaban)
Apixaban is chemically named 1- (4-methoxyphenyl) - 7-oxo-6[4- (2-oxopiridin-1-yl) phenyl] - 4,5,6,7-tetrahydro-1h-pyrazole [3,4-c] pyridine-3-carboxamide, with the molecular formula of c25h25n5o4, the molecular weight of 459.49700, the density of 1.42g/cm3, the boiling point of 770.468 º C at 760 mmHg, the flash point of 419.764 º C, and the refractive index of 1.705. it is clinically used for hip joint.Or adult patients undergoing elective knee arthroplasty to prevent venous thromboembolic events (VTE)< Br>

Apixaban structure
Product Name:Apixaban
CAS No:503612-47-3
Molecular Formula:C25H25N5O4
Molecular Weight:459.497
MDL:MFCD11977295
CID:68342
PubChem ID:10182969
Apixaban Properties
Names and Identifiers
-
- Apixaban
- BMS562247
- Apixaban, BMS 562247-01
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-
- 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- BMS 562247-01
- 1-(4-Methoxy-phenyl)-7-oxo-6-[4-(2-oxo-piperidin-1-yl)-phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid aMide
- 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4, 5-dihydropyrazolo[3,4-c]pyridine-3-carboxaMide
- Nilotinib and its interMediate
- Apixaban,BMS562247
- BMS-562247-01
- Eliquis
- UNII-3Z9Y7UWC1J
- GG2
- NCGC00346555-08
- QNZCBYKSOIHPEH-UHFFFAOYSA-N
- BCP9000310
- 1H-Pyrazolo(3,4-c)pyridine-3-carboxamide, 4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxo-1-piperidinyl)phenyl)-
- 1H-Pyrazolo(3,4-c)pyridine-3-carboxamide,4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxo-1-piperidinyl)phenyl)-
- EX-A048
- 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine-3-carboxamide
- Apixaban,BMS-562247-01
- HSDB 8223
- 503612-47-3
- BMS 562247
- 503612-47-3, Eliquis,
- C25H25N5O4
- PB10976
- MFCD11977295
- CHEMBL231779
- Apixaban 13CD3
- 1H-PYRAZOLO(3,4-C)PYRIDINE-3-CARBOXAMIDE, 4,5,6,7-TETRAHYDRO-1-( 4-METHOXYPHENYL)-7-OXO-6-(4-(2-OXO-1-PIPERIDINYL)PHENYL)-
- BMS-562247
- s1593
- BCP02451
- APIXABAN [WHO-DD]
- APIXABAN (MART.)
- 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[5,4-c]pyridine-3-carboxamide
- Apixaban (JAN/USAN/INN)
- DTXCID60387324
- APIXABAN [VANDF]
- BM164185
- Apixaban [USAN:INN:JAN]
- 1-(4-METHOXYPHENYL)-7-OXO-6-(4-(2-OXOPIPERIDIN-1-YL)PHENYI)-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO(3,4-C)PYRIDINE-3-CARBOXAMIDE
- CHEBI:72296
- APIXABAN [MI]
- Apixaban- Bio-X
- BDBM19023
- APIXABAN [JAN]
- AC-26301
- Q414462
- BCPP000396
- BMS562247-01
- 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
- APIXABAN [MART.]
- HMS3655O07
- Z195110238
- NCGC00346555-02
- NCGC00346555-05
- APIXABAN [INN]
- 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide?BMS-562247; BMS-562247-01
- SW220177-1
- NCGC00346555-01
- ME-0152
- SY097159
- 2p16
- ELIQUIS30-Day Starter Pack
- GTPL6390
- 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo piperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- J-200194
- AMY1826
- Apixaban(BMS-562247-01)
- AB01565766_02
- 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidyl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- 3Z9Y7UWC1J
- 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo(3,4-c)pyridine-3-carboxamide
- CS-0401
- DTXSID80436500
- NSC-784102
- 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide
- B01AF02
- APIXABAN [ORANGE BOOK]
- FT-0686944
- Apixaban [USAN]
- 4,5,6,7-Tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-
- Eliquis (TN)
- HY-50667
- 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
- SMR004676529
- apixabanum
- AKOS005146204
- AR-270/43507990
- NS00014946
- NSC784102
- DB06605
- Apixaban (BMS 562247-01)
- 1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo(3,4c)pyridine-3-carboxamide
- CCG-229675
- SCHEMBL118023
- MLS006010026
- APIXABAN [EMA EPAR]
- D03213
- BRD-K67121414-001-03-3
- 1-(4-Methoxy-phenyl)-7-oxo-6-[4-(2-oxo-piperidin-1-yl)-phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid amide
- BRD-K67121414-001-02-5
- Apixaban (BMS 562247-01)?
-
- MDL: MFCD11977295
- InChIKey: QNZCBYKSOIHPEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)
- SMILES: NC(C1=NN(C2=C1CCN(C2=O)C3=CC=C(C=C3)N4CCCCC4=O)C5=CC=C(C=C5)OC)=O
Computed Properties
- Exact Mass: 459.19100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 5
- Monoisotopic Mass: 459.191
- Heavy Atom Count: 34
- Complexity: 777
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 111A^2
Experimental Properties
- LogP: 3.52990
- PSA: 110.76000
- Refractive Index: 1.705
- Boiling Point: 770.5±60.0 °C at 760 mmHg
- Melting Point: 326.53
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
- Flash Point: 419.8±32.9 °C
- Solubility: 生物体外In Vitro:DMSO溶解度14.25 mg/mL(31.01 mM;Need ultrasonic and warming需要超声波和加热)H2O : < 0.1 mg/mL(insoluble)
- Color/Form: No data avaiable
- Density: 1.42
Apixaban Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0039NA-10mg |
1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
503612-47-3 | 98% | 10mg |
$9.00 | 2024-05-01 | |
A2B Chem LLC | AB51670-10mg |
1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide |
503612-47-3 | 98% | 10mg |
$9.00 | 2024-04-19 | |
Aaron | AR0039VM-10mg |
1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
503612-47-3 | 98% | 10mg |
$5.00 | 2025-01-21 | |
abcr | AB452163-1 g |
Apixaban, 95%; . |
503612-47-3 | 95% | 1g |
€212.00 | 2023-06-15 | |
Ambeed | A334174-10mg |
1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide |
503612-47-3 | 98% | 10mg |
$11.0 | 2025-02-20 | |
Axon Medchem | 1754-10 mg |
Apixaban |
503612-47-3 | 98% | 10mg |
€95.00 | 2023-07-10 | |
ChemScence | CS-0401-5mg |
Apixaban |
503612-47-3 | 99.99% | 5mg |
$66.0 | 2022-04-27 | |
DC Chemicals | DC5114-100 mg |
Apixaban (BMS 562247-01) |
503612-47-3 | >98% | 100mg |
$300.0 | 2022-03-01 | |
Key Organics Ltd | ME-0152-1MG |
Apixaban |
503612-47-3 | >97% | 1mg |
£36.00 | 2025-02-08 | |
S e l l e c k ZHONG GUO | S1593-10mM (1mL in DMSO) |
Apixaban |
503612-47-3 | 99.98% | 10mM (1mL in DMSO) |
¥3449.65 | 2023-09-16 |
Apixaban Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:503612-47-3)Apixaban
Order Number:A846413
Stock Status:in Stock/in Stock
Quantity:5g/25g
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 07:09
Price($):159.0/547.0
atkchemica
Gold Member
(CAS:503612-47-3)Apixaban
Order Number:CL15173
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:36
Price($):discuss personally
Apixaban Related Literature
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Mohamed Rizk,Maha A. Sultan,Elham A. Taha,Ali K. Attia,Youmna M. Abdallah Anal. Methods 2017 9 2523
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C. C. Yuan,X. L. Chen,J. Y. Zhang,Y. S. Zhao Org. Chem. Front. 2017 4 1867
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Philippe-Henri Secrétan,Hassane Sadou-Yayé,Caroline Aymes-Chodur,Mélisande Bernard,Audrey Solgadi,Fatma Amrani,Najet Yagoubi,Bernard Do RSC Adv. 2015 5 35586
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Qing Wang,Qiaomei Sun,Peixiao Tang,Bin Tang,Jiawei He,Xiaoli Ma,Hui Li RSC Adv. 2015 5 81696
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Jun Li,Eric M. Simmons,Martin D. Eastgate Green Chem. 2017 19 127
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Shu Zhu,Maurizio Tomaiuolo,Scott L. Diamond Integr. Biol. 2016 8 813
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Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
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Khurshid Shaikh,Ashish Mungantiwar,Supriya Halde,Nancy Pandita Anal. Methods 2021 13 3693
-
Scott L. Diamond,Jason M. Rossi Lab Chip 2021 21 3667
-
Payam Shahbazi-Derakhshi,Mohammad Abbasi,Amirhossein Akbarzadeh,Ahad Mokhtarzadeh,Hamid Hosseinpour,Jafar Soleymani RSC Adv. 2023 13 21432
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